2-(1H-Benzoimidazol-2-yl)-3-(2,4-di-morpholin-4-yl-5-nitro-phenyl)-acrylonitrile
Overview
Description
2-(1H-benzimidazol-2-yl)-3-[2,4-bis(4-morpholinyl)-5-nitrophenyl]-2-propenenitrile is a member of morpholines.
Scientific Research Applications
Synthesis of Benzimidazole Derivatives
A study by Özil et al. (2018) described the synthesis of novel 2-(aryl)-6-morpholin-4-yl-1H-benzimidazole derivatives, which were synthesized starting from 5-morpholin-4-yl-2-nitroaniline with various aldehydes. These compounds were initially screened for in vitro antioxidant activities and glucosidase inhibitory potential, demonstrating significant biological activities. The benzimidazoles were synthesized using a rapid 'one-pot' nitro reductive cyclization reaction, with sodium hydrosulfite as a reagent, showcasing a structure-activity relationship for the potency of these compounds (Özil, Parlak, & Baltaş, 2018).
Antimicrobial Activities
El-Meguid (2014) conducted a study focused on constructing new compounds containing 4-(5-benzoyl-benzoimidazol-2) moiety incorporated into different amino acids and sulfamoyl and/or pyrrole analogues. These compounds were evaluated for their antimicrobial activities, showing significant effectiveness against various bacterial and fungal pathogens, indicating the potential of benzimidazole derivatives in antimicrobial applications (El-Meguid, 2014).
Antihypertensive and Anticancer Properties
Sharma et al. (2010) synthesized Benzimidazole derivatives with potential antihypertensive activity, highlighting the synthesis process and the biological evaluation of these compounds. The study emphasized the significant antihypertensive activity presented by these derivatives, offering insights into the potential therapeutic applications of benzimidazole compounds in treating hypertension (Sharma, Kohli, & Sharma, 2010).
properties
Molecular Formula |
C24H24N6O4 |
|---|---|
Molecular Weight |
460.5 g/mol |
IUPAC Name |
(E)-2-(1H-benzimidazol-2-yl)-3-(2,4-dimorpholin-4-yl-5-nitrophenyl)prop-2-enenitrile |
InChI |
InChI=1S/C24H24N6O4/c25-16-18(24-26-19-3-1-2-4-20(19)27-24)13-17-14-23(30(31)32)22(29-7-11-34-12-8-29)15-21(17)28-5-9-33-10-6-28/h1-4,13-15H,5-12H2,(H,26,27)/b18-13+ |
InChI Key |
FENLBYHKIDETIU-QGOAFFKASA-N |
Isomeric SMILES |
C1COCCN1C2=CC(=C(C=C2/C=C(\C#N)/C3=NC4=CC=CC=C4N3)[N+](=O)[O-])N5CCOCC5 |
SMILES |
C1COCCN1C2=CC(=C(C=C2C=C(C#N)C3=NC4=CC=CC=C4N3)[N+](=O)[O-])N5CCOCC5 |
Canonical SMILES |
C1COCCN1C2=CC(=C(C=C2C=C(C#N)C3=NC4=CC=CC=C4N3)[N+](=O)[O-])N5CCOCC5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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